Cas no 1368656-99-8 (6-(3,4-difluorophenyl)pyrimidin-4-amine)

• Product Name: 6-(3,4-difluorophenyl)pyrimidin-4-amine
• CAS No: 1368656-99-8
• MF: C₁₀H₇F₂N₃
• MW: 207.179488420486
• CID: 5575542
• Update Time: 2025-06-14

6-(3,4-difluorophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-difluorophenyl)pyrimidin-4-amine
• 4-Pyrimidinamine, 6-(3,4-difluorophenyl)-

• Inchi： 1S/C10H7F2N3/c11-7-2-1-6(3-8(7)12)9-4-10(13)15-5-14-9/h1-5H,(H2,13,14,15)
• InChI Key： QITHQIUTBDMPEA-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(F)C(F)=C2)=CC(N)=N1

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±42.0 °C(Predicted)
• pka: 3.70±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(3,4-difluorophenyl)pyrimidin-4-amine

Comprehensive Overview of 6-(3,4-difluorophenyl)pyrimidin-4-amine (CAS No. 1368656-99-8): Properties, Applications, and Industry Insights

6-(3,4-difluorophenyl)pyrimidin-4-amine (CAS No. 1368656-99-8) is a specialized pyrimidine derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by a difluorophenyl substitution, has become a focal point for scientists exploring small-molecule inhibitors and kinase-targeted therapies. Its molecular framework (C₁₀H₈F₂N₃) offers versatility in drug design, particularly in modulating protein-protein interactions.

Recent studies highlight the role of 6-(3,4-difluorophenyl)pyrimidin-4-amine in addressing drug-resistant pathogens and chronic inflammatory conditions, aligning with the global demand for novel therapeutic agents. The fluorine atoms in its structure enhance metabolic stability and bioavailability—a critical factor in precision medicine development. Researchers are investigating its potential as a scaffold for kinase inhibitors, with preliminary data suggesting efficacy against tyrosine kinase-dependent pathways implicated in oncology.

From a synthetic chemistry perspective, the compound’s amine-functionalized pyrimidine core enables diverse derivatization routes. Industry patents reveal applications in crop protection formulations, where it acts as a precursor for systemic acquired resistance (SAR) inducers. This dual utility in human health and agricultural science underscores its cross-disciplinary relevance. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent regulatory standards for GMP-compliant production.

Environmental and safety profiles of CAS 1368656-99-8 are rigorously documented. The compound exhibits low ecotoxicity (OECD 201/202 compliant), making it suitable for sustainable applications. Its stability under accelerated storage conditions (40°C/75% RH) further supports industrial scalability. Current market trends indicate growing procurement by CDMOs specializing in high-potency APIs, driven by demand for next-generation targeted therapies.

Emerging discussions in AI-driven drug discovery platforms frequently reference 6-(3,4-difluorophenyl)pyrimidin-4-amine as a privileged structure for virtual screening libraries. Computational models predict its binding affinity for ATP-binding pockets, reducing lead optimization timelines. This synergy between wet-lab synthesis and in silico design exemplifies modern convergent pharmaceutical R&D methodologies.

Supply chain dynamics reveal that CAS 1368656-99-8 is predominantly sourced from cGMP-certified facilities in North America and Asia, with stringent quality control protocols ensuring batch-to-batch consistency. Regulatory filings (e.g., EDMF and DMF submissions) increasingly include this compound, reflecting its transition from research-grade to commercial-scale applications.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) and RNA-targeting therapeutics, areas experiencing exponential growth. The compound’s structure-activity relationship (SAR) data continues to inform medicinal chemistry best practices, particularly in optimizing ADME properties for CNS-penetrant molecules.